3-(2,2-dimethylpropoxy)propan-1-amine
Overview
Description
3-(2,2-Dimethylpropoxy)propan-1-amine, also known as 3-dimethylpropylamine, is an organic compound with the molecular formula C5H13NO. It is a colorless liquid with a boiling point of 92°C and a melting point of -64°C. 3-dimethylpropylamine is a widely used industrial chemical that is used as a solvent, a catalyst, and a reagent in various chemical processes. It is also used in the production of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of 3-(2,2-dimethylpropoxy)propan-1-amineopylamine is not fully understood, but it is believed to act as a proton transfer agent. It has been shown to be able to react with protic acids and bases to form protonated and deprotonated species, respectively, and it has been proposed that this ability enables it to act as a catalyst in various chemical reactions.
Biochemical and Physiological Effects
3-(2,2-dimethylpropoxy)propan-1-amineopylamine is known to have a wide range of biochemical and physiological effects. It has been shown to be able to increase the solubility of proteins, and to inhibit the activity of enzymes. It has also been shown to have an inhibitory effect on the growth of bacteria, and to act as an antioxidant. Furthermore, it has been shown to have an anti-inflammatory effect and to be able to modulate the activity of the immune system.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2,2-dimethylpropoxy)propan-1-amineopylamine in laboratory experiments is that it is relatively easy to synthesize and it is relatively inexpensive. Furthermore, it is a highly versatile compound, and it can be used in a wide variety of experiments. The main limitation of using 3-(2,2-dimethylpropoxy)propan-1-amineopylamine in laboratory experiments is that it is highly volatile, and it can easily evaporate.
Future Directions
The future directions for research on 3-(2,2-dimethylpropoxy)propan-1-amineopylamine include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications in various fields. Additionally, further research could be conducted on its potential toxicity and its potential uses as a solvent, catalyst, and reagent in various chemical processes. Furthermore, further research could be conducted on its potential uses as a pharmaceutical, dye, or other organic compound. Finally, further research could be conducted on its potential uses as an antioxidant and anti-inflammatory agent.
Synthesis Methods
3-(2,2-dimethylpropoxy)propan-1-amineopylamine is commercially available as a solution, but it can also be synthesized from propionaldehyde and dimethyl amine. The reaction is catalyzed by a base such as sodium hydroxide, and proceeds in two steps. First, the propionaldehyde is reacted with dimethylamine to form a secondary amine, and then the secondary amine is reacted with a base to form the desired 3-(2,2-dimethylpropoxy)propan-1-amineopylamine.
Scientific Research Applications
3-(2,2-dimethylpropoxy)propan-1-amineopylamine is used in a variety of scientific applications, including in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used to study the mechanism of action of various drugs, and to study the biochemical and physiological effects of various compounds. In addition, 3-(2,2-dimethylpropoxy)propan-1-amineopylamine is used as a reagent in various chemical processes, and as a catalyst in organic syntheses.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,2-dimethylpropoxy)propan-1-amine involves the reaction of 3-chloropropan-1-amine with 2,2-dimethylpropyl alcohol in the presence of a base to form the desired product.", "Starting Materials": [ "3-chloropropan-1-amine", "2,2-dimethylpropyl alcohol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-chloropropan-1-amine to a reaction flask", "Add base to the reaction flask and stir until dissolved", "Add 2,2-dimethylpropyl alcohol to the reaction flask and stir for several hours at room temperature", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1542886-33-8 |
Molecular Formula |
C8H19NO |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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